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Introduction

BI-1230 is a novel humanized IgG1 monoclonal antibody designed to target the fictitious

receptor "TyrX," a receptor tyrosine kinase overexpressed in a variety of solid tumors and

implicated in tumor growth, proliferation, and metastasis. These application notes provide a

comprehensive overview of the preclinical in vivo imaging studies for BI-1230, offering detailed

protocols and data to guide researchers in the evaluation of this promising therapeutic

candidate. In vivo imaging plays a crucial role in the preclinical assessment of antibody-based

therapeutics, enabling the visualization of biodistribution, target engagement, and anti-tumor

efficacy in a non-invasive manner.[1][2][3]

BI-1230 Mechanism of Action
BI-1230 exerts its anti-tumor effect by binding to the extracellular domain of the TyrX receptor.

This binding blocks the downstream signaling cascade that is constitutively activated in cancer

cells, thereby inhibiting cell proliferation and inducing apoptosis.
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Caption: BI-1230 blocks the TyrX receptor, inhibiting downstream signaling pathways and

promoting apoptosis.

In Vivo Imaging Experimental Workflow
The following diagram outlines the typical workflow for an in vivo imaging study of BI-1230 in a

xenograft mouse model.
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Caption: Workflow for in vivo imaging of BI-1230 in a xenograft mouse model.

Quantitative Data Summary
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The following tables summarize the key quantitative data obtained from preclinical in vivo

imaging studies of BI-1230.

Table 1: Biodistribution of BI-1230-NIR797 in Tumor-Bearing Mice (48h post-injection)

Organ
Average Radiant Efficiency
[(p/s/cm²/sr)/(µW/cm²)]

Standard Deviation

Tumor 8.5 x 10⁸ 1.2 x 10⁸

Liver 3.2 x 10⁸ 0.8 x 10⁸

Kidneys 1.5 x 10⁸ 0.4 x 10⁸

Spleen 0.9 x 10⁸ 0.2 x 10⁸

Lungs 0.5 x 10⁸ 0.1 x 10⁸

Muscle 0.2 x 10⁸ 0.05 x 10⁸

Table 2: Tumor Growth Inhibition in Xenograft Model

Treatment Group
Average Tumor
Volume (mm³) at
Day 21

Standard Deviation
% Tumor Growth
Inhibition

Vehicle Control 1500 250 -

BI-1230 (10 mg/kg) 450 120 70%

Experimental Protocols
Protocol 1: Labeling of BI-1230 with a Near-Infrared (NIR) Fluorophore

This protocol describes the labeling of BI-1230 with a near-infrared (NIR) fluorophore for in vivo

optical imaging.[4]

Materials:

BI-1230 antibody
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NIR fluorophore with NHS ester chemistry (e.g., Alexa Fluor 790 NHS Ester)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sodium bicarbonate buffer (0.1 M, pH 8.3)

PD-10 desalting columns

Phosphate-buffered saline (PBS)

Spectrophotometer

Procedure:

Prepare the BI-1230 antibody solution at a concentration of 2 mg/mL in 0.1 M sodium

bicarbonate buffer (pH 8.3).

Dissolve the NIR fluorophore NHS ester in DMSO to a concentration of 10 mg/mL.

Add the NIR fluorophore solution to the antibody solution at a molar ratio of 10:1

(dye:antibody).

Incubate the reaction mixture for 1 hour at room temperature with gentle stirring, protected

from light.

Separate the labeled antibody from the unconjugated dye using a PD-10 desalting column

equilibrated with PBS.

Collect the fractions containing the labeled antibody.

Measure the absorbance of the labeled antibody at 280 nm and the excitation maximum of

the NIR dye to determine the degree of labeling (DOL). A DOL of 2-4 is generally optimal for

in vivo imaging.[4]

Store the labeled antibody at 4°C, protected from light.

Protocol 2: In Vivo Optical Imaging of BI-1230 in a Xenograft Mouse Model
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This protocol details the procedure for in vivo imaging of NIR-labeled BI-1230 in mice bearing

subcutaneous tumors.

Materials:

Immunodeficient mice (e.g., NOD-scid gamma)

TyrX-positive tumor cells

Matrigel

BI-1230 labeled with a NIR fluorophore (BI-1230-NIR797)

In vivo imaging system (e.g., IVIS Spectrum)

Anesthesia (e.g., isoflurane)

Calipers

Procedure:

Tumor Implantation:

Subcutaneously implant 1 x 10⁶ TyrX-positive tumor cells mixed with Matrigel into the flank

of each mouse.

Allow tumors to grow to a volume of approximately 100-150 mm³. Monitor tumor growth

using calipers.

Animal Grouping and Antibody Administration:

Randomize mice into treatment and control groups.

Administer a single intravenous (i.v.) injection of BI-1230-NIR797 (e.g., 10 mg/kg) to the

treatment group. The control group receives a vehicle injection.

In Vivo Imaging:

Anesthetize the mice using isoflurane.
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Acquire whole-body images at various time points post-injection (e.g., 1, 6, 24, 48, and 72

hours) using an in vivo imaging system.

Use appropriate excitation and emission filters for the specific NIR fluorophore.

Image Analysis:

Define regions of interest (ROIs) over the tumor and other organs (e.g., liver, kidneys) to

quantify the fluorescent signal.

Express the signal as average radiant efficiency.

Tumor Growth Monitoring:

Measure tumor volume with calipers every 2-3 days for the duration of the study (e.g., 21

days).

Calculate tumor growth inhibition at the end of the study.

Ex Vivo Imaging (Optional):

At the final time point, euthanize the mice and excise the tumor and major organs.

Image the excised tissues to confirm the in vivo biodistribution results.

Conclusion
The protocols and data presented in these application notes provide a framework for the

preclinical in vivo evaluation of the novel therapeutic antibody, BI-1230. The use of in vivo

imaging allows for a detailed understanding of the pharmacokinetics, biodistribution, and

efficacy of BI-1230, which are critical for its continued development as a potential cancer

therapeutic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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